Cas no 103826-87-5 (2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide)

2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide structure
103826-87-5 structure
Product Name:2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide
CAS No:103826-87-5
MF:C11H16N2O3S
MW:256.321341514587
MDL:MFCD00095907
CID:1138855
PubChem ID:2725651
Update Time:2025-04-20

2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[4-(aminosulfonyl)phenyl]-2,2-dimethyl-
    • SCHEMBL10603454
    • Z27682730
    • BDBM16649
    • 2,2-Dimethyl-N-(4-sulfamoylphenyl)propionamide
    • G22250
    • 2,2-dimethyl-N-(4-sulamoylphenyl)propanamide
    • CHEMBL23285
    • KGBTVIQRHXYTRQ-UHFFFAOYSA-N
    • N1-[4-(aminosulfonyl)phenyl]-2,2-dimethylpropanamide
    • PD180110
    • CHEMBL-23285
    • Propanamide, N-(4-(aminosulfonyl)phenyl)-2,2-dimethyl-
    • aromatic sulfonamide compound 14
    • EN300-257376
    • AKOS003441276
    • 4-Pivaloylamido-benzenesulfonamide
    • 103826-87-5
    • BRD-K77020128-001-01-6
    • KXQ5HR3BJH
    • N-(4-(Aminosulfonyl)phenyl)-2,2-dimethylpropanamide
    • p-pivaloylaminobenzenesulfonamide
    • 2,2-dimethyl-N-(4-sulfamoylphenyl)propanamide
    • CHEBI:190540
    • CCG-916
    • Oprea1_396828
    • UNII-KXQ5HR3BJH
    • N-(4-Sulfamoylphenyl)Pivalamide
    • 2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide
    • MDL: MFCD00095907
    • Inchi: 1S/C11H16N2O3S/c1-11(2,3)10(14)13-8-4-6-9(7-5-8)17(12,15)16/h4-7H,1-3H3,(H,13,14)(H2,12,15,16)
    • InChI Key: KGBTVIQRHXYTRQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C(C)(C)C)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 256.08828
  • Monoisotopic Mass: 256.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • PSA: 89.26

2,2-Dimethyl-N-(4-sulfamoylphenyl)propanamide Security Information

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